Cas no 35544-51-5 (dimethoxy-1,2-thiazole-4-carbonitrile)

Dimethoxy-1,2-thiazole-4-carbonitrile is a heterocyclic organic compound featuring a thiazole core substituted with methoxy groups and a nitrile functionality. Its structural features make it a versatile intermediate in synthetic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-donating methoxy groups enhances reactivity in electrophilic substitution reactions, while the nitrile group offers further functionalization potential. This compound is valued for its stability and compatibility with a range of reaction conditions, enabling precise modifications for target applications. Its well-defined structure ensures reproducibility in synthesis, making it a reliable building block for complex molecular architectures.
dimethoxy-1,2-thiazole-4-carbonitrile structure
35544-51-5 structure
Product Name:dimethoxy-1,2-thiazole-4-carbonitrile
CAS No:35544-51-5
MF:
MW:
CID:4649763
PubChem ID:69332522
Update Time:2025-10-30

dimethoxy-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • dimethoxy-1,2-thiazole-4-carbonitrile

dimethoxy-1,2-thiazole-4-carbonitrile Pricemore >>

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dimethoxy-1,2-thiazole-4-carbonitrile
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Aaron
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Additional information on dimethoxy-1,2-thiazole-4-carbonitrile

Comprehensive Overview of Dimethoxy-1,2-thiazole-4-carbonitrile (CAS No. 35544-51-5)

Dimethoxy-1,2-thiazole-4-carbonitrile (CAS No. 35544-51-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thiazole derivative features a carbonitrile group and two methoxy substituents, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals often search for terms like "thiazole-based compounds," "nitrile-functionalized heterocycles," and "CAS 35544-51-5 applications" to explore its potential.

The growing demand for dimethoxy-1,2-thiazole-4-carbonitrile is closely tied to its role in developing novel antimicrobial agents and crop protection chemicals. Recent studies highlight its efficacy as a building block for small-molecule inhibitors, particularly in targeting enzyme pathways relevant to infectious diseases. This aligns with trending searches such as "thiazole derivatives in drug discovery" and "sustainable agrochemical intermediates," reflecting broader interest in eco-friendly solutions.

From a synthetic chemistry perspective, the methoxy-thiazole scaffold of this compound offers exceptional reactivity for cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing nitrile group enhances compatibility with modern catalytic systems, a topic frequently queried as "CN-group reactivity in heterocycles." Laboratories optimizing high-yield synthetic routes for CAS 35544-51-5 often prioritize solvent selection and transition-metal catalysts to minimize byproducts.

Analytical characterization of dimethoxy-1,2-thiazole-4-carbonitrile typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common user questions about "purity assessment for thiazole derivatives." The compound's stability under various pH conditions makes it suitable for formulations requiring long-term shelf life, a critical factor for industrial-scale applications.

Emerging applications in material science have expanded the utility of this compound beyond life sciences. Its incorporation into conductive polymers and photoactive materials responds to search trends like "thiazole-based electronic materials." The methoxy groups contribute to tunable solubility properties, enabling precise control in thin-film deposition processes for optoelectronic devices.

Regulatory compliance remains a key consideration for users of CAS 35544-51-5, with frequent searches for "REACH registration status" and "thiazole derivative safety profiles." Proper handling protocols emphasize ventilation controls and personal protective equipment, though the compound doesn't fall under restricted categories. Environmental fate studies confirm moderate biodegradability, aligning with green chemistry principles increasingly demanded by end-users.

The commercial availability of dimethoxy-1,2-thiazole-4-carbonitrile through specialized fine chemical suppliers has improved significantly, answering queries about "bulk procurement options." Pricing trends correlate with raw material costs for cyanothioacetamide precursors, while quality specifications typically require ≥98% purity for research-grade material. Custom derivatization services are becoming more common to meet demand for tailored thiazole analogs.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand for catalytic systems, topics generating search volume like "thiazole coordination chemistry." Patent analysis reveals growing IP activity around functionalized thiazole cores, particularly in kinase inhibitor development, making CAS 35544-51-5 a strategically important intermediate for innovation pipelines.

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